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Compound of Interest

Compound Name: 4-Hydroxydecan-2-one

Cat. No.: B15475434

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data, including a specific CAS number for 4-Hydroxydecan-2-
one, is not readily available in public chemical databases. The information presented herein is
based on established principles of organic chemistry and data from analogous compounds.

Chemical Identity and Properties

While a specific CAS (Chemical Abstracts Service) number for 4-Hydroxydecan-2-one could
not be located, its IUPAC (International Union of Pure and Applied Chemistry) name is
systematically derived as 4-hydroxydecan-2-one.

The structure consists of a ten-carbon decane chain with a ketone functional group at the
second carbon (C2) and a hydroxyl group at the fourth carbon (C4).

Table 1: Predicted Physicochemical Properties of 4-Hydroxydecan-2-one
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Property Predicted Value

Molecular Formula C10H2002

Molecular Weight 172.26 g/mol

Appearance Likely a colorless to pale yellow liquid

Boiling Point Estimated > 200 °C

Solubility Sparingly soluble in water, soluble in organic
solvents

LogP Estimated ~2.5

Synthesis of B-Hydroxy Ketones: An Experimental
Protocol

The synthesis of 3-hydroxy ketones such as 4-hydroxydecan-2-one is commonly achieved
through an aldol addition reaction. The following is a generalized experimental protocol for the
synthesis of a long-chain B-hydroxy ketone.

Objective: To synthesize a long-chain [3-hydroxy ketone via a base-catalyzed aldol addition.

Materials:

Aldehyde (e.g., hexanal)

o Ketone (e.g., acetone)

o Base catalyst (e.g., 10% aqueous sodium hydroxide)
e Solvent (e.g., ethanol)

o Diethyl ether

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate
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e Round-bottom flask

e Magnetic stirrer and stir bar
e Dropping funnel

e Ice bath

e Separatory funnel

e Rotary evaporator
Procedure:

o Reaction Setup: A solution of the aldehyde in ethanol is prepared in a round-bottom flask
equipped with a magnetic stirrer. The flask is cooled in an ice bath to 0-5 °C.

o Addition of Ketone and Catalyst: The ketone is added to the cooled aldehyde solution. A 10%
agueous solution of sodium hydroxide is then added dropwise via a dropping funnel over a
period of 30 minutes, ensuring the temperature remains below 10 °C.

o Reaction Monitoring: The reaction mixture is stirred at room temperature for 2-4 hours. The
progress of the reaction is monitored by Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, the mixture is quenched by the addition of a
saturated aqueous ammonium chloride solution. The aqueous layer is extracted three times
with diethyl ether.

 Purification: The combined organic extracts are washed with brine, dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a
rotary evaporator.

o Characterization: The resulting crude product is purified by column chromatography on silica
gel. The structure of the purified product is confirmed by spectroscopic methods such as *H
NMR, 3C NMR, and IR spectroscopy.

Visualizing the Synthesis Pathway
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The logical workflow for the synthesis and characterization of 4-hydroxydecan-2-one can be
represented by the following diagram.
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Click to download full resolution via product page

Synthesis and Characterization Workflow

The aldol addition reaction is a fundamental carbon-carbon bond-forming reaction in organic
chemistry. The following diagram illustrates the signaling pathway of this base-catalyzed
reaction.
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Base-Catalyzed Aldol Addition Pathway

 To cite this document: BenchChem. [A Technical Guide to 4-Hydroxydecan-2-one:
Properties, Synthesis, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15475434#cas-number-and-iupac-name-for-4-
hydroxydecan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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